Cas no 24531-57-5 (1-Thiosorbitol)

1-Thiosorbitol structure
1-Thiosorbitol structure
Product Name:1-Thiosorbitol
CAS No:24531-57-5
MF:C6H14O5S
MW:198.237361431122
CID:240733
PubChem ID:53785676
Update Time:2024-02-28

1-Thiosorbitol Chemical and Physical Properties

Names and Identifiers

    • D-Glucitol, 1-thio-
    • 1-Deoxy-1-mercapto-D-sorbitol
    • 1-Thiosorbitol
    • Glucitol,1-thio-, D- (8CI)
    • Sorbitol, 1-thio- (6CI)
    • Thiosorbitol
    • 651QC4324R
    • Sorbitol, 1-thio-
    • 1-Thiosorbitol [MI]
    • Q27263809
    • Inchi： 1S/C6H14O5S/c7-1-3(8)5(10)6(11)4(9)2-12/h3-12H,1-2H2/t3-,4+,5-,6-/m1/s1
    • InChI Key： DYIOSHGVFJTOAR-JGWLITMVSA-N
    • SMILES： SC[C@@H]([C@H]([C@@H]([C@@H](CO)O)O)O)O

Computed Properties

  • Exact Mass: 198.056
  • Monoisotopic Mass: 198.056
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 6
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 5
  • Complexity: 123
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2.1
  • Topological Polar Surface Area: 102

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Quantity:10g
Purity:97%
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